Cas no 940488-50-6 (2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid)

• Product Name: 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid
• CAS No: 940488-50-6
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• MDL: MFCD09436967
• CID: 3046488
• PubChem ID: 17196876
• Update Time: 2025-05-21

2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-[(Butylamino)carbonyl]anilino}carbonyl)-benzoic acid
• 940488-50-6
• STL067971
• CS-0325703
• 2-({3-[(butylamino)carbonyl]anilino}carbonyl)benzoic acid
• 2-((3-(Butylcarbamoyl)phenyl)carbamoyl)benzoic acid
• AN-329/43448308
• AKOS000319615
• 2-{[3-(butylcarbamoyl)phenyl]carbamoyl}benzoic acid
• 2-[({3-[(butylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid
• 2-[[3-(butylcarbamoyl)phenyl]carbamoyl]benzoic acid
• 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid

• MDL： MFCD09436967
• Inchi： 1S/C19H20N2O4/c1-2-3-11-20-17(22)13-7-6-8-14(12-13)21-18(23)15-9-4-5-10-16(15)19(24)25/h4-10,12H,2-3,11H2,1H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key： PYKHZMSWSIGLBK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NC1=CC=CC(C(NCCCC)=O)=C1)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid

Introduction to 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid (CAS No. 940488-50-6)

2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid, identified by its Chemical Abstracts Service (CAS) number 940488-50-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both carbonyl and amine functionalities, along with its aromatic backbone, makes it a versatile scaffold for further chemical modifications and derivatization, which are essential for developing novel therapeutic agents.

The structural complexity of 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid is not merely a matter of academic curiosity but holds practical implications in drug design and discovery. The compound’s molecular architecture, featuring a benzoic acid core substituted with a bis(amide) moiety, positions it as a potential intermediate in the synthesis of more complex molecules. This type of structure is often explored in medicinal chemistry due to its ability to interact with biological targets in multiple ways, such as through hydrogen bonding, hydrophobic interactions, and electrostatic interactions.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The functional groups present in 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid, particularly the amide bonds and the carboxylic acid moiety, make it an attractive candidate for such applications. For instance, amides are known to be privileged scaffolds in drug discovery due to their prevalence in biologically active compounds. The butylamino substituent at the 3-position of the aniline ring introduces a basic character to the molecule, which can be exploited for designing ligands that require interaction with acidic or positively charged residues in biological targets.

One of the most compelling aspects of 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid is its potential as a building block for more sophisticated pharmacophores. The bis(amide) core can be further functionalized through various chemical reactions, such as coupling with other heterocycles or aldehydes, leading to derivatives with enhanced binding affinity or selectivity. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecules are incrementally modified to improve their pharmacological properties.

Recent advancements in computational chemistry have also highlighted the importance of understanding the conformational dynamics of such complex molecules. Molecular modeling studies on 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid have revealed insights into how its various functional groups can adopt different arrangements relative to each other, influencing its overall solubility and reactivity. These findings are crucial for predicting the compound’s behavior in biological systems and for guiding synthetic strategies aimed at optimizing its properties.

The pharmaceutical industry has long recognized the value of structurally diverse compounds in drug development. 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid, with its rich structural features, exemplifies how even molecules that may not exhibit direct therapeutic activity can serve as valuable tools in the discovery process. Its role as an intermediate or precursor can significantly streamline synthetic routes, reduce costs, and accelerate the identification of lead compounds.

In conclusion, 2-({3-(Butylamino)carbonylanilino}carbonyl)-benzoic Acid (CAS No. 940488-50-6) represents an intriguing compound with broad applications in pharmaceutical chemistry. Its unique structural attributes and functional groups position it as a promising candidate for further exploration in drug design and synthesis. As research continues to uncover new methodologies for molecular manipulation and characterization, compounds like this will undoubtedly play an increasingly important role in advancing therapeutic innovation.